Cas no 1779856-07-3 (1-(3-methoxy-1,2-thiazol-4-yl)ethan-1-one)

• Product Name: 1-(3-methoxy-1,2-thiazol-4-yl)ethan-1-one
• CAS No: 1779856-07-3
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• CID: 4613385
• PubChem ID: 84650582
• Update Time: 2025-11-07

1-(3-methoxy-1,2-thiazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-1,2-thiazol-4-yl)ethan-1-one

• Inchi： 1S/C6H7NO2S/c1-4(8)5-3-10-7-6(5)9-2/h3H,1-2H3
• InChI Key： UAXONKGPGTWPHO-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CSN=C1OC)C

Additional information on 1-(3-methoxy-1,2-thiazol-4-yl)ethan-1-one

Introduction to 1-(3-Methoxy-1,2-Thiazol-4-Yl)Ethan-1-One (CAS No. 1779856-07-3)

The compound 1-(3-methoxy-1,2-thiazol-4-yl)ethan-1-one, identified by the CAS registry number 1779856-07-3, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of the methoxy group at position 3 of the thiazole ring and the ketone group at position 4 contributes to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The structural versatility of 1-(3-methoxy-1,2-thiazol-4-yl)ethan-1-one allows for further functionalization, making it a valuable intermediate in synthetic chemistry. Researchers have explored its potential as a building block for more complex molecules with enhanced bioactivity.

The synthesis of 1-(3-methoxy-1,2-thiazol-4-yl)ethan-1-one involves a multi-step process that typically includes the formation of the thiazole ring followed by substitution reactions to introduce the methoxy and ketone groups. These steps require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process.

In terms of physical properties, 1-(3-methoxy-1,2-thiazol-4-y l)ethan-one exhibits a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, with findings indicating moderate resistance to oxidation and hydrolysis under physiological conditions.

The biological activity of this compound has been a focal point in recent research. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory processes, suggesting potential applications in treating conditions such as arthritis and neurodegenerative diseases. Additionally, preliminary toxicity studies indicate that it has a favorable safety profile at therapeutic concentrations.

The integration of computational chemistry tools has further enhanced our understanding of the molecular interactions of 1-(3-methoxy-) strong>. Molecular docking studies have revealed its binding affinity to key protein targets, providing insights into its mechanism of action. These findings have paved the way for further experimental validation and optimization of its therapeutic potential.

In conclusion, CAS No. 1779856–07–3 strong>, or < strong > ̃(3-methoxy– ) strong > , represents a promising compound with diverse applications in pharmaceuticals and synthetic chemistry. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in advancing modern drug discovery.